(S)-di-tert-butyl 5-oxopyrrolidine-1,2-dicarboxylate
Overview
Description
“(S)-di-tert-butyl 5-oxopyrrolidine-1,2-dicarboxylate” is a chemical compound with the CAS Number: 91229-91-3 . It has a molecular weight of 285.34 and its linear formula is C14H23NO5 .
Synthesis Analysis
The synthesis of “(S)-di-tert-butyl 5-oxopyrrolidine-1,2-dicarboxylate” is a stepwise process that begins with the condensation of pyrrole and formaldehyde to give an imine . This imine is then reduced to a pyrrole derivative .
Molecular Structure Analysis
The molecule contains a total of 43 bonds . There are 20 non-H bonds, 3 multiple bonds, 5 rotatable bonds, 3 double bonds, 1 five-membered ring, 1 ester (aliphatic), 1 (thio-) carbamate (aliphatic), and 1 imide (-thio) .
Physical And Chemical Properties Analysis
The compound is a solid at room temperature . The storage temperature is recommended to be in a dry, room temperature environment .
Scientific Research Applications
Medicine and Pharmacy
This compound is used in the field of medicine and pharmacy . It is often used as a starting material in the synthesis of various pharmaceutical compounds .
Cosmetics
In the cosmetics industry, this compound is used as an ingredient in various products . Its properties make it suitable for use in a variety of cosmetic formulations .
Industrial Applications
This compound has various industrial applications . It is used in the production of a variety of industrial chemicals .
Artificial Flavoring and Fragrance Agents
This compound is used in the production of artificial flavoring and fragrance agents . It can be used to create a variety of different flavors and fragrances .
Transesterification of β-keto esters
The compound is used in the transesterification of β-keto esters . This process is important in the synthesis of compounds of pharmaceutical importance, as well as for biodiesel production .
Preparation of t-Butyl Nα-Protected Amino Acid Esters
The compound is used in the preparation of t-butyl Nα-protected amino acid esters . This method affords t-butyl esters in good yields and a variety of amino acid side chains and substituents tolerate the reaction conditions .
Synthesis of Pyrazole Derivatives
The compound is used in the synthesis of new pyrazole derivatives, which are effective PDE4 inhibitors for treating anti-inflammatory diseases .
Hydrolysis of the tert-butyl ester functionality
The compound is used in the hydrolysis of the tert-butyl ester functionality in protic solvent systems . This process is important in the preparation of non-standard protected amino acid derivatives that find application in peptide chemical synthesis and protein modification .
Safety and Hazards
properties
IUPAC Name |
ditert-butyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO5/c1-13(2,3)19-11(17)9-7-8-10(16)15(9)12(18)20-14(4,5)6/h9H,7-8H2,1-6H3/t9-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INVKHBRFFCQICU-VIFPVBQESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1CCC(=O)N1C(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)[C@@H]1CCC(=O)N1C(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60456327 |
Source
|
| Record name | Di-tert-butyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60456327 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-di-tert-butyl 5-oxopyrrolidine-1,2-dicarboxylate | |
CAS RN |
91229-91-3 |
Source
|
| Record name | Di-tert-butyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60456327 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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